Cas no 874817-14-8 (FMoc-D-serine Methyl ester)

FMoc-D-serine Methyl ester structure
FMoc-D-serine Methyl ester structure
Product Name:FMoc-D-serine Methyl ester
CAS No:874817-14-8
MF:C19H19NO5
MW:341.357865571976
CID:859175
PubChem ID:12164197
Update Time:2024-10-26

FMoc-D-serine Methyl ester Chemical and Physical Properties

Names and Identifiers

    • FMoc-D-serine Methyl ester
    • D-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-serine methyl ester (ACI)
    • (R)-Methyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxypropanoate
    • METHYL (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-HYDROXYPROPANOATE
    • 874817-14-8
    • methyl (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxypropanoate
    • Fmoc-D-Ser-Ome
    • SCHEMBL7391110
    • QQQVLIVWQMWACQ-QGZVFWFLSA-N
    • C78526
    • MFCD20264829
    • EN300-7287728
    • Nalpha -(9-fluorenylmethoxycarbonyl)-D-serine methyl ester
    • (R)-methyl 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-hydroxypropanoate
    • methyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoate
    • Inchi: 1S/C19H19NO5/c1-24-18(22)17(10-21)20-19(23)25-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17,21H,10-11H2,1H3,(H,20,23)/t17-/m1/s1
    • InChI Key: QQQVLIVWQMWACQ-QGZVFWFLSA-N
    • SMILES: C(C1C2C=CC=CC=2C2C=CC=CC1=2)OC(=O)N[C@H](CO)C(=O)OC

Computed Properties

  • Exact Mass: 341.12632271g/mol
  • Monoisotopic Mass: 341.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.9Ų

FMoc-D-serine Methyl ester Pricemore >>

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FMoc-D-serine Methyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane ,  Water ;  rt → 0 °C; 30 min, 0 °C; 1 h, rt
Reference
An α-Formylglycine Building Block for Fmoc-Based Solid-Phase Peptide Synthesis
Rush, Jason; et al, Organic Letters, 2006, 8(1), 131-134

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane ,  Water ;  20 min, 0 °C; 4 h, rt
Reference
Modulating OxyB-Catalyzed Cross-Coupling Reactions in Vancomycin Biosynthesis by Incorporation of Diverse D-Tyr Analogues
Ozturk, Seyma; et al, Journal of Organic Chemistry, 2018, 83(13), 7309-7317

Production Method 3

Reaction Conditions
1.1 Reagents: Stannane, hydroxytrimethyl- Solvents: 1,2-Dichloroethane ;  27 h, rt
Reference
Highly Chemoselective Deprotection of the 2,2,2-Trichloroethoxycarbonyl (Troc) Protecting Group
Trost, Barry M. ; et al, Organic Letters, 2018, 20(24), 8043-8046

FMoc-D-serine Methyl ester Raw materials

FMoc-D-serine Methyl ester Preparation Products

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